
Essential Safety and Operational Guide for
Handling Sodium N-chlorobenzenesulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Sodium N-

chlorobenzenesulfonamide

Cat. No.: B8699149 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Sodium N-
chlorobenzenesulfonamide (also known as Chloramine B). It outlines the necessary personal

protective equipment (PPE), step-by-step operational procedures, and disposal plans to ensure

safe handling in a laboratory setting.

Chemical Identifier:

Name: Sodium N-chlorobenzenesulfonamide

Synonyms: Chloramine B, Benzenesulfochloramide sodium salt[1]

CAS Number: 127-52-6[1][2][3]

Molecular Formula: C6H5ClNNaO2S[1]

Hazard Summary
Sodium N-chlorobenzenesulfonamide is a corrosive solid that is harmful if swallowed and

can cause severe skin burns and eye damage.[1][4][5] It is also a respiratory sensitizer and

may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][4][5] Contact with

water or acids liberates toxic gas.[4][6]
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Hazard Classification GHS Codes

Acute Toxicity, Oral (Category 4) H302[1][4]

Skin Corrosion (Category 1B) H314[1][4]

Serious Eye Damage (Category 1) H314[1][4]

Respiratory Sensitization (Category 1) H334[1][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Sodium N-
chlorobenzenesulfonamide to minimize exposure and ensure personal safety.

Protection Type Equipment Specification Rationale

Respiratory Protection

NIOSH-approved air-purifying

respirator with type P3 (EN

143) cartridges or a self-

contained breathing apparatus

(SCBA).

Protects against inhalation of

harmful dust and potential

respiratory sensitization.[1][4]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Prevents severe eye damage

from dust or splashes.[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and

protective clothing, such as a

lab coat or coveralls.[1][4][7]

Avoids direct skin contact,

which can cause severe burns.

[1][4]

Footwear

Closed-toe shoes, with

chemical-resistant boots for

larger quantities or spill

response.

Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol
Follow these procedures for the safe handling of Sodium N-chlorobenzenesulfonamide from

receipt to disposal.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

water, acids, and combustible materials.[1][4][7]

Keep the container tightly closed and store under an inert gas.[1] The product is air and light

sensitive.[1]

2. Preparation and Weighing:

Conduct all handling and weighing operations within a certified chemical fume hood to

control dust exposure.

Ensure appropriate exhaust ventilation is available where dust is formed.[1][4]

Wear all required PPE as specified in the table above.

3. Solution Preparation:

Slowly add the solid to the solvent to avoid splashing.

Be aware that contact with water can liberate toxic gas.[4]

4. Experimental Use:

Keep all containers closed when not in use.

Avoid the formation of dust and aerosols.[1][4]

Wash hands thoroughly after handling.[4]

5. Spill Response:

In case of a small spill, avoid creating dust.[7]

Wear respiratory protection and evacuate unnecessary personnel to a safe area.[1]
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Carefully sweep or shovel the spilled material into a dry, clean, covered container for

disposal.[4][7]

Do not flush with water.[1][4]

6. First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[1][4][7]

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with soap and plenty of water. Consult a physician.[1][4]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

immediately consult a physician.[1][4][7]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1][4]

[7]

Disposal Plan
Proper disposal of Sodium N-chlorobenzenesulfonamide and its containers is crucial to

prevent environmental contamination and ensure safety.

Waste Chemical Disposal:

Contact a licensed professional waste disposal service to dispose of this material.[1]

The material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Do not dispose of down the drain.[1]

Contaminated Packaging Disposal:

Dispose of contaminated packaging as unused product in accordance with local, regional,

and national regulations.[1][7]
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Visual Workflow and Safety Relationships
The following diagrams illustrate the key workflows and logical relationships for handling

Sodium N-chlorobenzenesulfonamide safely.
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Figure 1: General Handling Workflow

Click to download full resolution via product page

Caption: Figure 1: General Handling Workflow
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Immediate Actions

Spill Cleanup
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Figure 2: Spill Response Protocol
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Caption: Figure 2: Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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